Erythritol

• CAS No.: 10030-58-7
• Product Name: Erythritol
• Molecular Formula: C4H10O4
• Molecular Weight: 122.12 g/mol
• IUPAC Name: (2S,3R)-butane-1,2,3,4-tetrol
• Standard InChI: InChI=1S/C4H10O4/c5-1-3(7)4(8)2-6/h3-8H,1-2H2/t3-,4+
• Standard InChIKey: UNXHWFMMPAWVPI-ZXZARUISSA-N
• Isomeric SMILES: C([C@H]([C@H](CO)O)O)O
• SMILES: C(C(C(CO)O)O)O
• Canonical SMILES: C(C(C(CO)O)O)O
• Boiling Point: 330.5 °C
• Colorform: Bipyramidal tetragonal prisms; White crystals
• Density: 1.451 g/cu cm at 20 °C
• Melting Point: 121.5 °C; 119-123 °C; 121.5°C
• Physical Description: White, odourless, non-hygroscopic, heat-stable crystals with a sweetness of approximately 60-80 % that of sucrose.; Solid
• Description: Erythritol is the meso-diastereomer of butane-1,2,3,4-tetrol. It has a role as an antioxidant, a plant metabolite and a human metabolite.; Erythritol is a four-carbon sugar that is found in algae, fungi, and lichens. It is twice as sweet as sucrose and can be used as a coronary vasodilator.; D-Threitol, also known as D-threo-tetritol, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. D-Threitol is very soluble (in water) and a very weakly acidic compound (based on its pKa). D-Threitol has been primarily detected in feces, urine, blood, and cerebrospinal fluid. D-Threitol has been linked to the inborn metabolic disorders including ribose-5-phosphate isomerase deficiency.
• Shelf Life: Erythritol has very good thermal and chemical stability.
• Solubility: 4.99 M; Freely soluble in water, slightly soluble in ethanol, insoluble in diethyl ether.; Very soluble in water (saturated solution contains about 61% w/w); soluble in pyridine (saturated solution contains 2.5% w/w); slightly soluble in alcohol; practically insoluble in ether; Insoluble in ethyl ether, benzene; In water, 6.10X10+5 mg/L at 22 °C; 610 mg/mL at 22 °C
• Synonyms: Erythritol
• Vapor Pressure: 5.25X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 222285
• Last Modified: Nov 11 2021